Cas no 61343-08-6 (2-(2-methylphenyl)-2-azaspiro[4.4]nonane-1,3-dione)

2-(2-methylphenyl)-2-azaspiro[4.4]nonane-1,3-dione structure
61343-08-6 structure
Product Name:2-(2-methylphenyl)-2-azaspiro[4.4]nonane-1,3-dione
CAS No:61343-08-6
MF:C15H17NO2
MW:243.300984144211
CID:954339
PubChem ID:324560
Update Time:2025-04-19

2-(2-methylphenyl)-2-azaspiro[4.4]nonane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylphenyl)-2-azaspiro[4.4]nonane-1,3-dione
    • 2-(2-Methylphenyl)-2-azaspiro(4.4)nonane-1,3-dione
    • 2-o-tolyl-2-aza-spiro[4.4]nonane-1,3-dione
    • 8-(2-methylphenyl)-8-azaspiro[4.4]nonane-7,9-dione
    • AC1L8ALJ
    • AG-G-23419
    • CTK5B3071
    • NSC290650
    • XAV2ZQJ18L
    • 61343-08-6
    • NSC-290650
    • 2-AZASPIRO(4.4)NONANE-1,3-DIONE, 2-(2-METHYLPHENYL)-
    • UNII-XAV2ZQJ18L
    • NSC 290650
    • 8-(o-tolyl)-8-azaspiro[4.4]nonane-7,9-dione
    • DTXSID90210252
    • Inchi: 1S/C15H17NO2/c1-11-6-2-3-7-12(11)16-13(17)10-15(14(16)18)8-4-5-9-15/h2-3,6-7H,4-5,8-10H2,1H3
    • InChI Key: TZLJOXRJBNALRH-UHFFFAOYSA-N
    • SMILES: O=C1C2(CC(N1C1C=CC=CC=1C)=O)CCCC2

Computed Properties

  • Exact Mass: 243.12601
  • Monoisotopic Mass: 243.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
  • LogP: 2.88370
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